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For researchers, scientists, and drug development professionals, selecting the right polymer

with the appropriate mechanical properties is critical for product development and performance.

This guide provides an objective comparison of the impact resistance of ethylene-propylene

block copolymer (PP-BC) and polypropylene homopolymer (PP-H), supported by experimental

data and detailed testing protocols.

Ethylene-propylene block copolymer, also known as polypropylene impact copolymer, is

specifically engineered for enhanced toughness and impact resistance, particularly at low

temperatures.[1][2] This contrasts with polypropylene homopolymer, a widely used

thermoplastic known for its high stiffness, good chemical resistance, and strength, but with

inherently lower impact strength, especially in cold conditions.[3][4] The fundamental difference

lies in their molecular structure. PP-H consists solely of propylene monomers, resulting in a

highly crystalline and rigid material with poor impact performance.[3] In contrast, PP-BC is

produced by copolymerizing propylene with ethylene, creating a multiphase structure where a

rubbery ethylene-propylene phase is dispersed within the polypropylene matrix.[5][6] This

rubbery phase acts as an effective impact modifier, significantly enhancing the material's ability

to absorb energy upon impact.[7]
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The impact resistance of these polymers is quantified using standardized tests, primarily the

Izod and Charpy impact tests. The following table summarizes typical notched impact strength

values for both materials, collated from various technical sources. It is important to note that

specific values can vary depending on the grade of the material, processing conditions, and the

presence of additives.

Material Type Test Method
Notched Impact
Strength (at 23°C)

Key Characteristics

Polypropylene

Homopolymer (PP-H)
ASTM D256 (Izod) 20 - 60 J/m

High stiffness, good

chemical resistance,

lower impact strength.

[3][8]

ISO 179 (Charpy) 5 - 10 kJ/m²
Brittle at low

temperatures.[4][9]

Ethylene-Propylene

Block Copolymer (PP-

BC)

ASTM D256 (Izod) 110 - 999 J/m

Superior impact

resistance, especially

at low temperatures.

[8]

ISO 179 (Charpy) 9 - 50 kJ/m²

Enhanced toughness

due to the presence of

a rubbery phase.[9]

[10]

Molecular Basis for Enhanced Impact Resistance in
PP-BC
The superior impact strength of ethylene-propylene block copolymer is attributed to its unique

morphology. The material consists of a continuous polypropylene homopolymer matrix with a

dispersed phase of ethylene-propylene rubber (EPR) particles.[5] When subjected to an

impact, these rubbery domains act as stress concentrators, initiating localized plastic

deformation and preventing the propagation of cracks. This mechanism allows the material to

absorb a significant amount of energy before failure. The ethylene content and the size and
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distribution of the EPR particles are critical factors that influence the final impact properties of

the copolymer.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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